Cas no 2138406-70-7 (Benzenemethanesulfonamide, 2-bromo-4-methoxy-N-methyl-)

• Product Name: Benzenemethanesulfonamide, 2-bromo-4-methoxy-N-methyl-
• CAS No: 2138406-70-7
• MF: C₉H₁₂BrNO₃S
• MW: 294.165480613709
• CID: 5288230
• Update Time: 2025-07-02

Benzenemethanesulfonamide, 2-bromo-4-methoxy-N-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanesulfonamide, 2-bromo-4-methoxy-N-methyl-

• Inchi： 1S/C9H12BrNO3S/c1-11-15(12,13)6-7-3-4-8(14-2)5-9(7)10/h3-5,11H,6H2,1-2H3
• InChI Key： KZXZVRSFNCCIKR-UHFFFAOYSA-N
• SMILES： C1(CS(NC)(=O)=O)=CC=C(OC)C=C1Br

Additional information on Benzenemethanesulfonamide, 2-bromo-4-methoxy-N-methyl-

Benzenemethanesulfonamide, 2-bromo-4-methoxy-N-methyl- (CAS No. 2138406-70-7): A Comprehensive Overview

Benzenemethanesulfonamide, specifically the derivative with the formula 2-bromo-4-methoxy-N-methyl-, is a compound of significant interest in the field of pharmaceutical and chemical research. With the CAS number CAS No. 2138406-70-7, this molecule has garnered attention due to its unique structural properties and potential applications in drug development. This article provides a detailed exploration of this compound, its chemical characteristics, and its relevance in contemporary research.

The molecular structure of Benzenemethanesulfonamide, 2-bromo-4-methoxy-N-methyl- consists of a benzene ring substituted with a methanesulfonamide group at the 2-position, a bromine atom at the 4-position, and a methyl group at the N position of the sulfonamide moiety. This specific arrangement imparts distinct electronic and steric properties to the molecule, making it a valuable candidate for various chemical and biological studies.

In recent years, there has been growing interest in sulfonamide derivatives due to their broad spectrum of biological activities. The presence of both bromine and methoxy substituents enhances the lipophilicity and reactivity of the molecule, which can be leveraged in designing novel therapeutic agents. The methanesulfonamide group is particularly known for its role as a pharmacophore in many drugs, contributing to their binding affinity and efficacy.

One of the most compelling aspects of Benzenemethanesulfonamide, 2-bromo-4-methoxy-N-methyl- is its potential application in medicinal chemistry. Researchers have been exploring its use as a precursor in synthesizing new compounds with enhanced pharmacological properties. For instance, studies have shown that modifications at the 2- and 4-positions can significantly alter the biological activity of sulfonamides, leading to compounds with improved potency and selectivity.

The bromine atom at the 4-position plays a crucial role in modulating the reactivity of the molecule. It can participate in various chemical reactions, such as cross-coupling reactions, which are widely used in organic synthesis. This reactivity makes Benzenemethanesulfonamide, 2-bromo-4-methoxy-N-methyl- a versatile building block for constructing more complex molecules.

Recent advancements in computational chemistry have also highlighted the importance of this compound. Molecular modeling studies have demonstrated that the specific arrangement of substituents in Benzenemethanesulfonamide, 2-bromo-4-methoxy-N-methyl- can influence its interactions with biological targets. These insights are crucial for designing molecules that can effectively interact with specific proteins or enzymes, thereby enhancing their therapeutic potential.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. The unique electronic properties of sulfonamide derivatives make them suitable for use in organic electronics and nanotechnology. Researchers are exploring their use in developing new types of conductive materials and sensors.

The synthesis of Benzenemethanesulfonamide, 2-bromo-4-methoxy-N-methyl- involves multi-step organic reactions that require careful optimization to achieve high yields and purity. The presence of sensitive functional groups necessitates precise control over reaction conditions to avoid unwanted side products. Advances in synthetic methodologies have made it possible to produce this compound more efficiently, paving the way for further research and development.

The chemical properties of this compound also make it an interesting subject for studying environmental interactions. Sulfonamides are known to exhibit varying degrees of solubility in water and organic solvents, which can affect their environmental fate and persistence. Understanding these properties is essential for assessing their potential impact on ecosystems and developing sustainable practices for their use.

In conclusion, Benzenemethanesulfonamide, 2-bromo-4-methoxy-N-methyl- (CAS No. 2138406-70-7) is a multifaceted compound with significant potential in pharmaceuticals, materials science, and environmental chemistry. Its unique structural features and reactivity make it a valuable tool for researchers seeking to develop new drugs and materials. As our understanding of its properties continues to grow, so too will its applications across various scientific disciplines.